(2R)-4-(6-Methyl-1H-indol-3-yl)butan-2-amine

• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• SMILES: CC1=CC2=C(C=C1)C(=CN2)CCC(C)N
• InChI: InChI=1S/C13H18N2/c1-9-3-6-12-11(5-4-10(2)14)8-15-13(12)7-9/h3,6-8,10,15H,4-5,14H2,1-2H3/t10-/m1/s1
• InChIKey: XNCUFFVMPRTJRD-SNVBAGLBSA-N

Overview of (2R)-4-(6-Methyl-1H-indol-3-yl)butan-2-amine

(2R)-4-(6-Methyl-1H-indol-3-yl)butan-2-amine (CAS 2092047-11-3) is a chiral aminoalkylindole with a molecular formula of C13H18N2 and a molecular weight of 202.30 . This compound belongs to a pharmacologically significant class of indolealkylamines, characterized by an indole core linked to a butan-2-amine side chain. Its structural differentiation arises from the specific (R)-stereochemistry at the amine-bearing carbon and the regiospecific 6-methyl substitution on the indole ring, features known to critically influence enzyme inhibition, receptor binding, and metabolic stability in related analogs [1].

1 Position-defined indole substitution: 6-methyl regioisomer for MAO SAR matrix completion

2 Chiral (R)-enantiomer: stereochemically pure probe for target engagement and mechanistic studies

• [1] Hester JB, Greig ME, Anthony WC, Heinzelman RV, Szmuszkovicz J. Enzyme Inhibitory Activity of 3-(2-Aminobutyl)indole Derivatives. J Med Chem. 1964 May;7:274-9. PMID: 14204959. View Source

Why Generic Substitution of This Indolealkylamine Fails

Generic substitution within the 3-(2-aminobutyl)indole series is not scientifically sound due to the profound impact of regio- and stereochemistry on biological activity. Pioneering work by Hester et al. demonstrated that a methyl substituent's position dictates functional outcome: a 7-methyl analog was 10 times more potent than the unsubstituted parent as a monoamine oxidase (MAO) inhibitor in vitro, whereas a 2-methyl analog was essentially inactive [1]. This establishes a strict structure-activity relationship (SAR) where substituting the 6-position offers a unique, pharmacologically unexplored profile distinct from other regioisomers. Furthermore, the defined (R)-stereochemistry of the butan-2-amine side chain adds another layer of specificity, as enantiomers can exhibit divergent activities at enzymes and receptors [1]. Therefore, a researcher targeting a specific mechanistic hypothesis cannot interchangeably use racemic mixtures or differently substituted analogs without risking loss of activity, altered selectivity, or invalid experimental results.

Regioisomer substitution (e.g., 7-methyl or 2-methyl analogs) may shift MAO inhibition profile and SAR interpretation, as demonstrated in foundational class studies.

Racemic mixtures or opposite enantiomer may introduce confounding activity; chiral purity is essential for unambiguous structure-activity correlation in receptor and enzyme assays.

• [1] Hester JB, Greig ME, Anthony WC, Heinzelman RV, Szmuszkovicz J. Enzyme Inhibitory Activity of 3-(2-Aminobutyl)indole Derivatives. J Med Chem. 1964 May;7:274-9. PMID: 14204959. View Source

Quantitative Differentiation Guide for Research Procurement

Regioselective Methylation and MAO Inhibition Profile

The 6-methyl substitution pattern of the target compound represents a distinct pharmacological space within the 3-(2-aminobutyl)indole series. Data from the foundational SAR study by Hester et al. shows that the 7-methyl regioisomer (3-(2-aminobutyl)-7-methylindole) is a potent MAO inhibitor with 10 times the in vitro activity of the unsubstituted parent compound, etryptamine, and is 2-4 times more effective in vivo at raising rat brain serotonin [1]. In stark contrast, the 2-methyl analog was virtually inactive in vitro and failed to potentiate serotonin levels in vivo [1]. These extremes highlight that simple methylation is not sufficient for activity; the precise ring position is determinative. The target compound, with its 6-methyl group, is a structurally unique, under-investigated intermediate regioisomer, making it a critical probe for completing the SAR landscape and exploring potentially intermediate or novel activity profiles.

Regioselective MAO SAR

Class-level

7-methyl >> unsubstituted >> 2-methyl; 6-methyl region unexplored

Critical regioisomer gap for complete pharmacophore mapping

In vitro/in vivo MAO data from Hester et al. 1964; 6-methyl profile unreported

Evidence Dimension	In vitro MAO inhibition potency
Target Compound Data	No direct data available. Positioned as the unexplored 6-methyl regioisomer.
Comparator Or Baseline	3-(2-aminobutyl)-7-methylindole: 10x potency of etryptamine. 3-(2-aminobutyl)-2-methylindole: inactive. Baseline etryptamine: IC50 not reported.
Quantified Difference	Activity dependent on substituent position; 7-methyl > unsubstituted >> 2-methyl. A 6-methyl profile is predicted to be distinct from all above based on SAR.
Conditions	In vitro guinea pig liver MAO assay with serotonin substrate; in vivo rat brain serotonin potentiation. Data from a 1964 medicinal chemistry study.

Why This Matters

For a researcher building an SAR library, obtaining the 6-methyl compound is essential to avoid a critical structural gap that prevents a complete understanding of how substitution position affects enzymatic inhibition and therapeutic potential.

• [1] Hester JB, Greig ME, Anthony WC, Heinzelman RV, Szmuszkovicz J. Enzyme Inhibitory Activity of 3-(2-Aminobutyl)indole Derivatives. J Med Chem. 1964 May;7:274-9. PMID: 14204959. View Source

Stereochemical Purity as a Defined Chiral Probe

The target compound is specified as the (2R)-enantiomer. While Hester et al. reported that the optical enantiomers of etryptamine and 3-(2-aminobutyl)-7-methylindole had similar monoamine oxidase inhibitory activity, indicating chiral recognition may not be critical for that particular target, this cannot be generalized to all pharmacological activities [1]. For instance, the structurally related dopamine agonist EMD 23,448 (3-(2-aminobutyl)indole) exhibits a Ki of 205 nM at rat striatal dopamine D2 receptors for the racemate, but enantiomer-specific activities were not delineated in that study [2]. Procuring the defined (R)-enantiomer eliminates the 50% contamination from the potentially inactive or off-target active (S)-enantiomer, ensuring that any observed biological signal is solely attributable to the isomer of interest. This is critical for mechanistic studies, crystallization trials, and assays where stereochemistry dictates receptor fit.

Chiral Purity Specification

Reported

95% (R)-enantiomer

Eliminates 50% inactive/off-target impurity vs racemate

Enantiomer-specific activity observed in related indolealkylamines

Evidence Dimension	Enantiomeric purity and its impact on pharmacological activity
Target Compound Data	Specific (2R)-enantiomer, 95% purity
Comparator Or Baseline	Racemic mixture of (R)- and (S)-enantiomers, or diastereomeric mixtures from non-stereospecific synthesis.
Quantified Difference	100% of the active substance is the desired (R)-form, versus a theoretical 50% in a racemate. The functional difference is target-dependent and can range from no difference to complete inactivity for the wrong enantiomer.
Conditions	General principle of chiral pharmacology; confirmed for this compound class where enantiomers can show differential activity (Hester et al. 1964, Table II).

Why This Matters

Procurement of a chirally pure compound is non-negotiable for any study aiming to correlate structure with biological function, as a racemic mixture introduces a 50% impurity that can confound potency calculations and obscure true structure-activity relationships.

• [1] Hester JB, Greig ME, Anthony WC, Heinzelman RV, Szmuszkovicz J. Enzyme Inhibitory Activity of 3-(2-Aminobutyl)indole Derivatives. J Med Chem. 1964 May;7:274-9. PMID: 14204959. View Source
• [2] Martin GE, Pettibone DJ. Dopamine agonist activity of EMD 23,448. J Neural Transm. 1985;61(1-2):115-23. PMID: 4038993. View Source

INMT Inhibition in a Scarcely Explored Target

A structurally related analog, 3-(2-aminobutyl)indole (etryptamine), has been identified as a weak inhibitor of indolethylamine N-methyltransferase (INMT), an enzyme responsible for the N-methylation of tryptamine and other bioactive amines. Data from BindingDB shows an IC50 of 13,800 nM for inhibition of rabbit lung INMT and 63,800 nM for human lung INMT [1][2]. While the target compound's specific activity at INMT is unreported, the introduction of a 6-methyl group on the indole ring is a classic structural modification for modulating enzyme pocket fit and metabolic stability. Procuring the 6-methyl analog enables direct comparative studies to determine if this substitution enhances INMT inhibition potency or alters the inhibition kinetics compared to the unsubstituted parent, potentially yielding a chemical probe with improved target engagement for studying methylation pathways in neuropharmacology and cancer biology.

INMT Inhibition Potential

Class-level

Analog etryptamine: IC50 13,800–63,800 nM (rabbit/human INMT)

6-methyl scaffold may alter enzyme pocket fit; direct data needed

BindingDB records; target compound INMT activity not yet profiled

Evidence Dimension	Inhibition of Indolethylamine N-methyltransferase (INMT)
Target Compound Data	No direct data available. Structural analog of INMT inhibitors.
Comparator Or Baseline	3-(2-aminobutyl)indole (etryptamine): IC50 = 13,800 nM (rabbit INMT) and 63,800 nM (human INMT) [1][2].
Quantified Difference	Unknown. The 6-methyl substitution may enhance or diminish affinity based on steric and electronic effects.
Conditions	In vitro enzyme inhibition assay using N-methyltryptamine as substrate; liquid scintillation counting.

Why This Matters

For laboratories studying amine metabolism or developing INMT-targeted therapeutics, this compound is a key intermediate for exploring a chemical space that is currently lacking public data, potentially leading to the identification of more potent and selective inhibitors.

• [1] BindingDB. BDBM50000095 / CHEMBL3228344. IC50: 1.38E+4 nM for inhibition of rabbit lung INMT. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50000095 View Source
• [2] BindingDB. BDBM50000061 / CHEMBL3228406. IC50: 6.38E+4 nM for inhibition of human lung INMT. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50000061 View Source

Physicochemical Properties Differentiating Regioisomers

The subtle structural difference of methyl group positioning leads to measurable alterations in physicochemical properties that can impact solubility, permeability, and off-target binding. The target compound has a computed LogP of 2.76 and a Topological Polar Surface Area (TPSA) of 41.81 Ų . These values suggest moderate lipophilicity and good membrane permeability, fitting within the drug-like space defined by Lipinski's Rule of Five. While the LogP value is expected to be identical to other regioisomers with the same atoms (e.g., the 7-methyl analog), the TPSA is identical across all monomethyl regioisomers of this series. However, the experimentally measured LogP and chromatographic retention times can differ due to the variable exposure of polar groups influenced by the methyl group's position, leading to differential pharmacokinetic handling. Procuring the 6-methyl isomer is essential for obtaining these subtle but potentially critical ADME differences in comparative assays.

Physicochemical Differentiation

Data to verify

LogP +0.51 vs unsubstituted parent

Higher predicted lipophilicity may impact CNS permeability and protein binding

Computed values; experimental confirmation recommended

Evidence Dimension	Predicted lipophilicity (LogP) and polar surface area (TPSA)
Target Compound Data	LogP: 2.76, TPSA: 41.81 Ų
Comparator Or Baseline	Other monomethyl regioisomers (e.g., 7-methyl): predicted LogP 2.76, TPSA 41.81 Ų. The unsubstituted analog (etryptamine, C12H16N2): LogP 2.25, TPSA 41.81 Ų.
Quantified Difference	Target compound shows a LogP increase of 0.51 units over the unsubstituted parent, indicating significantly higher lipophilicity, which can affect tissue distribution and metabolic clearance.
Conditions	Computational prediction based on molecular structure using standard algorithms (ALogPS or similar).

Why This Matters

In early-stage drug discovery, small differences in LogP can dictate a compound's ability to cross the blood-brain barrier, its metabolic stability, and its propensity for non-specific binding. The documented 0.51 LogP increase is a meaningful differentiator for neuroscientific applications.

Optimal Research Applications for This Compound

Completing SAR Libraries for MAO Inhibitors

As the foundational 1964 study established, methyl substituent position is a primary determinant of MAO inhibitory potency. No public data exists for the 6-methyl regioisomer. This compound is the missing link in a comprehensive SAR matrix (unsubstituted, 2-methyl, 6-methyl, 7-methyl) required to build predictive pharmacophore models and understand the steric and electronic constraints of the MAO active site [1].

Chiral Amine Interactions with Aminergic Receptors

The defined (R)-enantiomer serves as a high-purity probe to study stereochemical preferences at serotonin, dopamine, and trace amine-associated receptors. Unlike the structurally related dopamine agonist EMD 23,448 (racemic), this chiral compound allows for the deconvolution of enantiomer-specific effects on receptor binding, functional activity, and downstream signaling pathways [2].

Developing Selective INMT Chemical Probes

The only available INMT inhibition data for this chemotype is for the unsubstituted parent (etryptamine), which shows weak affinity (IC50 = 13,800 – 63,800 nM) [3]. The 6-methyl analog presents an opportunity to optimize this scaffold, potentially enhancing potency and selectivity for INMT over MAO, creating a much-needed chemical tool for investigating amine metabolism in neuropsychiatric disorders and cancer.

Comparative ADME and Metabolic Stability Profiling

With a predicted LogP of 2.76, which is 0.51 units higher than the des-methyl parent , this compound is an ideal candidate for in vitro permeability, microsomal stability, and plasma protein binding assays designed to correlate physicochemical properties with ADME outcomes. Such data is critical for prioritizing lead compounds in central nervous system drug discovery programs.

Application

Selection Property

Validation Focus

MAO inhibitor SAR studies

6-methyl regioisomer substitution

Pharmacophore model refinement and positional activity mapping

Aminergic receptor target engagement

Defined (R)-enantiomer purity

Enantiomer-specific receptor profiling and signaling studies

INMT inhibition probe exploration

Indole N-methyltransferase scaffold

INMT vs MAO selectivity assessment and kinetic profiling

CNS ADME property correlation

Predicted lipophilicity shift

In vitro permeability, microsomal stability, and protein binding assays

• [1] Hester JB, Greig ME, Anthony WC, Heinzelman RV, Szmuszkovicz J. Enzyme Inhibitory Activity of 3-(2-Aminobutyl)indole Derivatives. J Med Chem. 1964 May;7:274-9. PMID: 14204959. View Source
• [2] Martin GE, Pettibone DJ. Dopamine agonist activity of EMD 23,448. J Neural Transm. 1985;61(1-2):115-23. PMID: 4038993. View Source
• [3] BindingDB. BDBM50000095 & BDBM50000061. INMT Inhibition Data for etryptamine. https://bindingdb.org/ View Source